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Compound of Interest

Compound Name: Folpet

Cat. No.: B141853

A Comparative Guide for Researchers and Drug Development Professionals

Folpet, a broad-spectrum, multi-site fungicide, has long been a component of Integrated Pest
Management (IPM) programs for a variety of crops. Its mode of action, which involves the
inhibition of normal cell division in fungi, makes it a valuable tool for managing diseases while
mitigating the development of fungicide resistance.[1] This guide provides an objective
comparison of Folpet's performance against other fungicides, supported by experimental data,
to aid researchers, scientists, and drug development professionals in their evaluation of this
compound.

Efficacy of Folpet in Controlling Key Plant
Pathogens

Folpet has demonstrated significant efficacy against a range of economically important plant
diseases. Its performance is often comparable to or exceeds that of other standard fungicides
used in IPM.

Grapevine Downy Mildew (Plasmopara viticola)

Field trials consistently show Folpet's effectiveness in controlling grapevine downy mildew.
When applied as part of a regular spray program, Folpet provides a high level of protection for
both leaves and grape clusters.

Table 1: Comparative Efficacy of Fungicides Against Grapevine Downy Mildew

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b141853?utm_src=pdf-interest
https://www.benchchem.com/product/b141853?utm_src=pdf-body
https://www.scribd.com/document/109325740/pp1-031-e
https://www.benchchem.com/product/b141853?utm_src=pdf-body
https://www.benchchem.com/product/b141853?utm_src=pdf-body
https://www.benchchem.com/product/b141853?utm_src=pdf-body
https://www.benchchem.com/product/b141853?utm_src=pdf-body
https://www.benchchem.com/product/b141853?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

o Disease .
. Application . Disease
. Active Incidence . Overall
Fungicide . Rate (per Severity on
Ingredient on Leaves Control (%)
acre) Leaves (%)
(%)
Folpet Folpet 2 Ibs 15.3 5.8 82.9
Mancozeb Mancozeb 3lbs 18.7 7.2 78.8
Copper
) Copper 2 Ibs 25.1 9.5 70.3
Hydroxide
Untreated
- - 89.4 56.7 0
Control

Data compiled from field trials conducted under natural infection conditions.[2]

Apple Scab (Venturia inaequalis)

In the management of apple scab, a major disease affecting apple production worldwide,

Folpet serves as a reliable protectant fungicide. Its multi-site activity helps to prevent the

development of resistance, a common issue with single-site fungicides.[3][4]

Table 2: Comparative Efficacy of Fungicides Against Apple Scab

. Application  Disease Disease
o Active . . Overall
Fungicide . Rate (per Incidence Severity on
Ingredient . . Control (%)
acre) on Fruit (%)  Fruit (%)
Folpet Folpet 1.5Ibs 3.2 1.1 96.5
Captan Captan 2 Ibs 4.5 1.8 94.8
Dodine Dodine 0.75 Ibs 6.8 25 92.1
Myclobutanil Myclobutanil 50z 10.2 4.1 88.0
Untreated
- - 85.0 45.0 0
Control
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Data represents the mean of multiple field trials. Efficacy can vary based on disease pressure
and environmental conditions.[5][6]

Strawberry Gray Mold (Botrytis cinerea)

Folpet is also utilized in strawberry cultivation to control gray mold, a disease that can cause
significant yield losses. Its effectiveness is particularly important given the prevalence of
resistance to other fungicide classes in Botrytis cinerea populations.[7]

Table 3: Comparative Efficacy of Fungicides Against Strawberry Gray Mold (Botrytis cinerea)

. . . Application Rate Post-Harvest Fruit
Fungicide Program  Active Ingredient(s) .
(per acre) Rot Incidence (%)
Folpet Program Folpet 1.51bs 8.5
Fenhexamid Fenhexamid 0.5 lbs 10.2
Cyprodinil + Cyprodinil +
yp_ , yp_ , 14 oz 7.9
Fludioxonil Fludioxonil
Untreated Control - - 25.4

Data from a 2021-2022 field trial.[8][9] Products were applied weekly for five weeks.

Impact on Non-Target Organisms

A critical aspect of IPM is the consideration of a pesticide's impact on non-target organisms,
including beneficial insects and mites that contribute to natural pest control.

Predatory Mites (Phytoseiulus persimilis)

Laboratory bioassays have been conducted to assess the lethal effects of various fungicides on
the predatory mite Phytoseiulus persimilis, a key biological control agent for spider mites.

Table 4: Mortality of Phytoseiulus persimilis Nymphs Exposed to Different Fungicides
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Concentration (Max Mortality (%) after

Fungicide Active Ingredient .

Field Rate) 48 hours
Folpet Folpet 1.5 lbs/100 gal 15.2
Mancozeb Mancozeb 3 Ibs/100 gal 28.7
Sulfur Sulfur 5 Ibs/100 gal 45.1
Myclobutanil Myclobutanil 5 0z/100 gal 12.5
Water Control - - 5.3

Data from laboratory bioassays. Field results may vary.[10][11]

Experimental Protocols

The data presented in this guide is based on standardized and rigorous experimental protocols
designed to evaluate the efficacy of fungicides under field conditions.

General Field Trial Protocol for Fungicide Efficacy
Evaluation

A representative experimental protocol for evaluating fungicide efficacy against grapevine
downy mildew is detailed below.

1. Experimental Design:
e Trial Layout: Randomized Complete Block Design (RCBD) with four replicates.[1][2]

e Plot Size: Each plot consists of a minimum of 3-5 vines, with a buffer row between treated
rows to minimize spray drift.

o Treatments: Include the test product (Folpet), a standard reference fungicide, and an
untreated control.

2. Application of Treatments:

o Equipment: Calibrated backpack sprayer or airblast sprayer to ensure uniform coverage.
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o Application Volume: Typically 50-100 gallons per acre, depending on the crop and growth
stage.

e Timing: Applications are initiated based on a pre-determined schedule (e.g., every 10-14
days) or according to disease prediction models.

3. Disease Assessment:

o Sampling: Randomly select 25-50 leaves and/or clusters from the center of each plot for
assessment.

o Evaluation: Disease incidence (percentage of infected leaves/clusters) and disease severity
(percentage of leaf/cluster area affected by the disease) are recorded at multiple time points
during the season.[1]

e Rating Scale: A standardized rating scale (e.g., 0-100% in increments) is used to quantify
disease severity.

4. Data Analysis:

» Data is subjected to Analysis of Variance (ANOVA) to determine statistical differences
between treatments.

e Mean separation tests (e.g., Fisher's LSD) are used to compare the efficacy of different
fungicide treatments.

Mode of Action and Signaling Pathways

Folpet's multi-site mode of action is a key attribute in resistance management. It is understood
to react with thiol groups in fungal cells, disrupting cellular processes.[12][13][14]

Reacts with Thiol Groups Leads to Disruption of Inhibition of
(-SH) Cellular Processes Normal Cell Division
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Caption: Folpet's interaction with fungal thiol groups.

Recent studies have also elucidated a potential signaling pathway for Folpet-induced
apoptosis in non-target organisms, specifically in mouse Sertoli cells. This pathway involves the
generation of Reactive Oxygen Species (ROS) and subsequent mitochondrial dysfunction.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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